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Compound of Interest

Compound Name: Hex-4-yn-2-ol

CAS No.: 19780-83-7

Cat. No.: B026848

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and reactivity of Hex-4-yn-2-ol (CAS Number: 19780-83-7). This

document is intended to serve as a detailed resource for professionals in research and

development.

Physicochemical and Spectroscopic Data
Hex-4-yn-2-ol is a secondary alcohol containing an internal alkyne functional group. Its

chemical structure and key properties are summarized below.

Table 1: Physicochemical Properties of Hex-4-yn-2-ol
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Property Value Source

CAS Number 19780-83-7 [1][2]

Molecular Formula C₆H₁₀O [1][2]

Molecular Weight 98.14 g/mol [1][2]

IUPAC Name Hex-4-yn-2-ol [1]

Melting Point -34°C (estimate) [2]

Boiling Point 153.68°C (rough estimate) [2]

Density 0.8339 g/cm³ (estimate) [2]

Refractive Index 1.4325 (estimate) [2]

pKa 14.45 ± 0.20 (Predicted) [2]

Table 2: Spectroscopic Data Summary

Spectroscopy Type Key Features

¹H NMR

Presence of signals corresponding to the

hydroxyl proton, the methine proton adjacent to

the hydroxyl group, the methylene protons, and

the two methyl groups.

¹³C NMR

Signals for the six distinct carbon atoms,

including two in the alkyne group, the carbon

bearing the hydroxyl group, and the three other

aliphatic carbons.[3]

IR Spectroscopy

A broad absorption band for the O-H stretch

(around 3300-3400 cm⁻¹), C-H stretching bands

(around 2850-3000 cm⁻¹), and a weak C≡C

stretching band for the internal alkyne (around

2200-2260 cm⁻¹).[4]

Mass Spectrometry
The molecular ion peak (M⁺) would be observed

at m/z = 98.14.
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Synthesis of Hex-4-yn-2-ol
A common and effective method for the synthesis of Hex-4-yn-2-ol is the Grignard reaction.

This involves the nucleophilic addition of an organomagnesium halide to an aldehyde. A

plausible retrosynthetic analysis is shown below, which informs the synthetic strategy.

Retrosynthetic Analysis of Hex-4-yn-2-ol

Hex-4-yn-2-olC-C Disconnection

Propyne Anion

Propionaldehyde

Click to download full resolution via product page

Caption: Retrosynthetic analysis of Hex-4-yn-2-ol.

Following this analysis, a practical synthesis involves the reaction of ethylmagnesium bromide

with but-2-ynal. An alternative, and often more practical approach, is the reaction of a propynyl

Grignard reagent with propionaldehyde.

Experimental Protocol: Synthesis via Grignard Reaction

This protocol describes the synthesis of Hex-4-yn-2-ol from 1-bromopropane and propyne,

which are used to generate the necessary Grignard reagent and the subsequent coupling

partner.

Materials:

Magnesium turnings

1-Bromopropane

Propyne (condensed)
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Propionaldehyde

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Preparation of Ethylmagnesium Bromide: All glassware must be oven-dried and assembled

under a dry nitrogen or argon atmosphere. Magnesium turnings are placed in a round-

bottom flask equipped with a reflux condenser and a dropping funnel. A small amount of 1-

bromopropane dissolved in anhydrous diethyl ether is added to initiate the reaction. Once

initiated, the remaining 1-bromopropane solution is added dropwise to maintain a gentle

reflux. After the addition is complete, the mixture is refluxed for an additional 30 minutes.

Formation of Propynyl Grignard Reagent: The solution of ethylmagnesium bromide is cooled

in an ice bath. Propyne gas is bubbled through the solution, or a solution of condensed

propyne in anhydrous ether is added slowly. The reaction is allowed to stir for 1 hour.

Grignard Reaction: A solution of propionaldehyde in anhydrous diethyl ether is added

dropwise to the stirred propynyl Grignard reagent at 0°C. The reaction temperature should

be maintained below 10°C. After the addition is complete, the mixture is allowed to warm to

room temperature and stirred for 2 hours.

Work-up and Purification: The reaction is quenched by the slow addition of a saturated

aqueous NH₄Cl solution. The organic layer is separated, and the aqueous layer is extracted

with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

Na₂SO₄, filtered, and the solvent is removed by rotary evaporation. The crude product is

then purified by fractional distillation under reduced pressure to yield pure Hex-4-yn-2-ol.
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Synthesis Workflow for Hex-4-yn-2-ol

Start: Dry Glassware

Prepare Ethylmagnesium
Bromide in Ether

Add Propyne to form
Propynyl Grignard

React with
Propionaldehyde at 0°C

Quench with aq. NH4Cl
& Extract with Ether

Dry, Concentrate &
Purify by Distillation

End: Pure Hex-4-yn-2-ol

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Hex-4-yn-2-ol.

Key Reactions of Hex-4-yn-2-ol
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Hex-4-yn-2-ol can undergo reactions typical of secondary alcohols and internal alkynes. These

include oxidation of the alcohol, and addition reactions across the alkyne.

Oxidation to Hex-4-yn-2-one

The secondary alcohol can be oxidized to the corresponding ketone, Hex-4-yn-2-one, using a

variety of oxidizing agents such as pyridinium chlorochromate (PCC) or a Swern oxidation.

Experimental Protocol: Oxidation with PCC

Materials:

Hex-4-yn-2-ol

Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Procedure:

A solution of Hex-4-yn-2-ol in anhydrous DCM is added to a stirred suspension of PCC in

anhydrous DCM at room temperature.

The reaction mixture is stirred for 2-3 hours, and the progress is monitored by thin-layer

chromatography (TLC).

Upon completion, the mixture is diluted with diethyl ether and filtered through a pad of silica

gel to remove the chromium salts.

The filtrate is concentrated under reduced pressure, and the resulting crude product is

purified by column chromatography to yield Hex-4-yn-2-one.

Reduction of the Alkyne

The alkyne can be selectively reduced to either a cis-alkene using Lindlar's catalyst or a trans-

alkene using a dissolving metal reduction (e.g., Na in liquid NH₃). Complete reduction to the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b026848/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hex-4-yn-2-ol
https://www.benchchem.com/product/b026848/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hex-4-yn-2-ol
https://www.benchchem.com/product/b026848/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-hex-4-yn-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


alkane can be achieved through catalytic hydrogenation with a catalyst such as palladium on

carbon (Pd/C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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